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Compound of Interest

Compound Name: 1,3-Benzodioxole-4,5-diol

Cat. No.: B15349070

In-Depth Technical Guide to 1,3-Benzodioxole-
4,5-diol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,
synthesis, and potential biological significance of 1,3-Benzodioxole-4,5-diol. The information
is intended to support research and development efforts in medicinal chemistry and related
fields.

Core Physicochemical Properties

Quantitative data for 1,3-Benzodioxole-4,5-diol is summarized in the table below. It is
important to note that while key properties have been experimentally determined, values for
boiling point, agueous solubility, and pKa are not readily available in the cited literature and
would likely require experimental determination or computational prediction.
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Property Value Source

CAS Number 23780-63-4 --INVALID-LINK--
Molecular Formula C7HeOa4 --INVALID-LINK--
Molecular Weight 154.12 g/mol --INVALID-LINK--
Melting Point 99 °C --INVALID-LINK--
Density 1.581 g/cm3 (Predicted) --INVALID-LINK--
Polar Surface Area (PSA) 58.92 A2 --INVALID-LINK--
LogP 0.82650 --INVALID-LINK--

Experimental Protocols

While specific experimental protocols for the synthesis of 1,3-Benzodioxole-4,5-diol are not

extensively detailed in the available literature, a general and widely applicable method involves
the reaction of a catechol derivative with a dihalomethane.[1] This approach can be adapted for
the synthesis of 1,3-Benzodioxole-4,5-diol, starting from pyrogallol (1,2,3-trihydroxybenzene).

General Synthesis of 1,3-Benzodioxole Derivatives:

The synthesis of 1,3-benzodioxoles can be achieved through the condensation of a catechol
with an appropriate aldehyde or ketone in the presence of an acid catalyst.[2] A common
method involves heating the catechol and an aldehyde or ketone with an entrainer such as
cyclohexane to azeotropically remove the water formed during the reaction.[2] Carbon-based
solid acids have been shown to be effective catalysts for this reaction, leading to high
conversion and selectivity.[2]

For the synthesis of the parent compound, 1,3-benzodioxole, catechol is reacted with a
dihalomethane.[1] A more specific method for creating substituted benzodioxoles involves the
reaction of a catechol with an aldehyde or ketone under reflux with an acid catalyst and an
entrainer to remove water.[2]

Workflow for the Synthesis of a Substituted 1,3-Benzodioxole:
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General synthetic workflow for 1,3-benzodioxole derivatives.

Biological Significance and Signaling Pathways

Derivatives of 1,3-benzodioxole have garnered significant interest in the scientific community
due to their diverse biological activities, including anti-inflammatory, neuroprotective, and
anticancer properties.[3] Notably, certain diol-containing steroid derivatives have been shown to
exert neuroprotective effects through the activation of the PI3K/Akt signaling pathway. This
pathway is a critical regulator of cell survival, proliferation, and apoptosis.
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The proposed mechanism involves the activation of Estrogen Receptor Alpha (ERa), which in
turn leads to the phosphorylation and activation of Akt (also known as Protein Kinase B).
Activated Akt then phosphorylates and inactivates Glycogen Synthase Kinase 3 Beta (GSK3[).
The inactivation of GSK3[3 prevents the pro-apoptotic signaling cascade, thereby promoting
neuronal survival.

PI3K/Akt Signaling Pathway in Neuroprotection by a Diol Derivative:

p-Akt (Active)

p-GSK3B (Inactive)
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Neuroprotective signaling via the PI3K/Akt pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [physicochemical properties of 1,3-Benzodioxole-4,5-
diol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15349070#physicochemical-properties-of-1-3-
benzodioxole-4-5-diol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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